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Compound of Interest

Compound Name: BAY 1135626

Cat. No.: B8359893

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and essential data for the preparation and storage
of stock solutions of BAY 1135626, a key component in the synthesis of the antibody-drug
conjugate (ADC) BAY 1129980. Adherence to these guidelines is crucial for ensuring the
integrity, stability, and reliable performance of the compound in experimental settings.

Physicochemical and Solubility Data

Proper stock solution preparation begins with an understanding of the compound's physical
and chemical properties. The following table summarizes key quantitative data for BAY
1135626.

Parameter Value Reference
Molecular Formula CssHseN10011 [1]
Molecular Weight 1063.33 g/mol [1]
Solubility in DMSO 100 mg/mL (94.04 mM) [1]

Stock Solution Preparation Protocol

This protocol outlines the steps for preparing a concentrated stock solution of BAY 1135626. It
is critical to use anhydrous, high-purity solvents to maximize solubility and stability.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8359893?utm_src=pdf-interest
https://www.benchchem.com/product/b8359893?utm_src=pdf-body
https://www.benchchem.com/product/b8359893?utm_src=pdf-body
https://www.benchchem.com/product/b8359893?utm_src=pdf-body
https://www.medchemexpress.com/bay-1135626.html
https://www.medchemexpress.com/bay-1135626.html
https://www.medchemexpress.com/bay-1135626.html
https://www.benchchem.com/product/b8359893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8359893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

BAY 1135626 powder

Anhydrous, pure Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated precision balance

Vortex mixer

Ultrasonic bath

Procedure:

Pre-weighing Preparation: Allow the vial of BAY 1135626 powder to equilibrate to room
temperature for at least 15-20 minutes before opening to minimize condensation.

e Weighing: Accurately weigh the desired amount of BAY 1135626 powder in a sterile vial.

o Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to
achieve the desired concentration. For a 10 mM stock solution, for example, you would add
94.04 uL of DMSO for every 1 mg of BAY 1135626.

o Dissolution: Vortex the solution vigorously for 1-2 minutes. To ensure complete dissolution,
sonicate the solution in an ultrasonic bath.[1] Note that hygroscopic DMSO can significantly
impact solubility; therefore, using a newly opened bottle of anhydrous DMSO is highly
recommended.[1]

 Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes
in sterile, light-protecting vials to avoid repeated freeze-thaw cycles.

o Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent.

DOT Script for Stock Solution Preparation Workflow:
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Preparation Workflow
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Caption: Workflow for BAY 1135626 Stock Solution Preparation.
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Storage and Stability

The long-term stability of the BAY 1135626 stock solution is dependent on proper storage
conditions. The following table provides recommended storage temperatures and durations.

Storage Condition Duration Notes

Recommended for long-term
-80°C 6 months
storage.

-20°C 1 month Suitable for short-term storage.

Key Storage Recommendations:

o Protect from Light: BAY 1135626 should be stored in light-protecting vials or in a dark
environment to prevent photodegradation.

e Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.
Aliquotting into single-use volumes is strongly advised.

o Ensure Proper Sealing: Vials should be sealed tightly to prevent solvent evaporation and
contamination.

Mechanism of Action: Synthesis of an Antibody-
Drug Conjugate

BAY 1135626 is a precursor molecule used in the synthesis of BAY 1129980, an antibody-drug
conjugate (ADC). The anti-tumor activity is not inherent to BAY 1135626 itself but is realized
through the ADC. The ADC, BAY 1129980, is an auristatin-based conjugate that targets C4.4A
(LYPD3), a protein expressed in non-small cell lung cancer (NSCLC).

The general mechanism is as follows:

e Synthesis: BAY 1135626 is chemically conjugated to an antibody that specifically targets the
C4.4A protein on cancer cells, forming the ADC BAY 1129980.
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o Targeting: The ADC circulates in the body and binds to the C4.4A protein on the surface of
tumor cells.

« Internalization: Upon binding, the ADC is internalized by the cancer cell.
o Payload Release: Inside the cell, the auristatin payload is released from the antibody.

o Cytotoxicity: The released auristatin, a potent cytotoxic agent, disrupts cellular processes,
leading to the death of the cancer cell.

DOT Script for the Role of BAY 1135626 in ADC-mediated Cytotoxicity:
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Mechanism of Action via ADC
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Caption: Role of BAY 1135626 in ADC Synthesis and Action.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8359893?utm_src=pdf-body-img
https://www.benchchem.com/product/b8359893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8359893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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